rac-(3R,4R)-3-aminooxane-4-carboxylic acid hydrochloride
Overview
Description
Rac-(3R,4R)-3-aminooxane-4-carboxylic acid hydrochloride, also referred to as rac-AOC, is a chiral amino acid derivative that has been used in a variety of scientific research applications. This molecule is a derivative of the amino acid L-alanine, and it has been used in a variety of biochemical and physiological studies due to its properties. Rac-AOC is a chiral molecule, meaning it has two different forms, and the two forms can interact differently with other molecules and enzymes. This makes it a useful tool for studying the effects of chirality in biochemical and physiological processes.
Scientific Research Applications
Rac-AOC has been used in a variety of scientific research applications, including studies of protein folding, enzyme-substrate interactions, and drug-target interactions. This molecule has been used to study the effects of chirality in biochemical and physiological processes, as well as to study the effects of drugs on proteins and enzymes. Rac-AOC has also been used in studies of enzyme kinetics, and its properties make it a useful tool for studying enzyme-substrate interactions. In addition, rac-AOC has been used in drug discovery and development, as it can be used to study the effects of drugs on proteins and enzymes.
Mechanism of Action
Rac-AOC acts as an inhibitor of enzymes, and it has been used to study the effects of chirality in biochemical and physiological processes. Rac-AOC binds to the active site of an enzyme and blocks the binding of the substrate, thus preventing the enzyme from catalyzing the reaction. This inhibition of the enzyme can be used to study the effects of chirality on enzyme-substrate interactions, as well as to study the effects of drugs on proteins and enzymes.
Biochemical and Physiological Effects
Rac-AOC has been used in studies of protein folding, enzyme-substrate interactions, and drug-target interactions. Its properties make it a useful tool for studying the effects of chirality in biochemical and physiological processes. Rac-AOC has been used to study the effects of drugs on proteins and enzymes, as well as to study the effects of chirality on enzyme-substrate interactions. In addition, rac-AOC has been used in drug discovery and development, as it can be used to study the effects of drugs on proteins and enzymes.
Advantages and Limitations for Lab Experiments
Rac-AOC has several advantages for laboratory experiments. It is relatively easy to synthesize and can be produced in large quantities. It is also relatively stable and can be stored for long periods of time. Additionally, rac-AOC has a wide range of applications, making it a useful tool for a variety of studies. However, rac-AOC also has some limitations for laboratory experiments. It is not water-soluble and must be dissolved in an organic solvent before use. Additionally, rac-AOC is not very soluble in aqueous solutions, making it difficult to study in aqueous systems.
Future Directions
Rac-AOC has a wide range of potential future applications. It could be used to study the effects of chirality in drug-target interactions, as well as to study the effects of drugs on proteins and enzymes. Additionally, rac-AOC could be used to study the effects of chirality on enzyme-substrate interactions and to study the effects of chirality on protein folding. Rac-AOC could also be used in drug discovery and development, as it could be used to study the effects of drugs on proteins and enzymes. Finally, rac-AOC could be used to study the effects of chirality on biochemical and physiological processes, as well as to study the effects of chirality on enzyme kinetics.
Synthesis Methods
Rac-AOC can be synthesized using a variety of methods, including enzymatic and chemical synthesis. The most common method for synthesis is the enzymatic synthesis, which involves the use of an enzyme called racemase to convert L-alanine into rac-AOC. This method is relatively straightforward and can be used to produce rac-AOC in large quantities. The chemical synthesis method involves the use of a variety of reagents and catalysts to convert L-alanine into rac-AOC. This method is more complex and requires more time and effort, but it can be used to produce rac-AOC in higher yields and with greater purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-3-aminooxane-4-carboxylic acid hydrochloride involves the conversion of a starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-bromooxane", "Sodium azide", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Conversion of 3-bromooxane to 3-azidooxane\n- 3-bromooxane is reacted with sodium azide in ethanol and water to yield 3-azidooxane.", "Step 2: Reduction of 3-azidooxane to 3-aminooxane\n- 3-azidooxane is reduced with sodium borohydride in ethanol and water to yield 3-aminooxane.", "Step 3: Protection of 3-aminooxane\n- 3-aminooxane is protected with tert-butyloxycarbonyl (BOC) in the presence of sodium hydroxide to yield BOC-3-aminooxane.", "Step 4: Deprotection of BOC-3-aminooxane\n- BOC-3-aminooxane is deprotected with hydrochloric acid to yield 3-aminooxane.", "Step 5: Conversion of 3-aminooxane to rac-(3R,4R)-3-aminooxane-4-carboxylic acid hydrochloride\n- 3-aminooxane is reacted with chloroacetic acid in the presence of sodium hydroxide to yield rac-(3R,4R)-3-aminooxane-4-carboxylic acid. The acid is then converted to the hydrochloride salt by reacting with hydrochloric acid." ] } | |
CAS RN |
2243507-57-3 |
Product Name |
rac-(3R,4R)-3-aminooxane-4-carboxylic acid hydrochloride |
Molecular Formula |
C6H12ClNO3 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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